[(2R,3R,4R,5R,6R)-6-[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(phosphonooxymethyl)oxolan-3-yl]oxy-5-hydroxy-3,4-diphosphonooxyoxan-2-yl]methyl acetate

Specification

• Description: Adenophostin B is a disaccharide phosphate.; Adenophostin B is a natural product found in Penicillium brevicompactum with data available.
• CAS No.: 149091-93-0
• Molecular Formula: C18H28N5O19P3
• Molecular Weight: 711.4 g/mol
• IUPAC Name: [(2R,3R,4R,5R,6R)-6-[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-4-phosphonooxyoxolan-3-yl]oxy-5-hydroxy-3,4-diphosphonooxyoxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C18H28N5O19P3/c1-6(25)36-3-8-12(40-43(27,28)29)13(41-44(30,31)32)10(26)18(38-8)39-11-7(2-24)37-17(14(11)42-45(33,34)35)23-5-22-9-15(19)20-4-21-16(9)23/h4-5,7-8,10-14,17-18,24,26H,2-3H2,1H3,(H2,19,20,21)(H2,27,28,29)(H2,30,31,32)(H2,33,34,35)/t7-,8-,10-,11-,12-,13-,14-,17-,18-/m1/s1
• Standard InChI Key: ZYMMXLQDBUGSID-WKGHCRPTSA-N
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]2OP(=O)(O)O)N3C=NC4=C(N=CN=C43)N)CO)O)OP(=O)(O)O)OP(=O)(O)O
• SMILES: CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C2O)N3C=NC4=C(N=CN=C43)N)COP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC2C(OC(C2OP(=O)(O)O)N3C=NC4=C(N=CN=C43)N)CO)O)OP(=O)(O)O)OP(=O)(O)O